Cas no 57489-79-9 (Pyrazolo1,5-apyrimidin-7-ol)

Pyrazolo[1,5-a]pyrimidin-7-ol is a heterocyclic compound featuring a fused pyrazole-pyrimidine core with a hydroxyl group at the 7-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in kinase inhibition and CNS-targeted drug development. The hydroxyl group offers a versatile handle for further functionalization, enabling derivatization into diverse analogs. High purity grades ensure reproducibility in research and industrial-scale processes. The compound’s stability under standard conditions facilitates handling and storage, while its well-characterized reactivity supports efficient downstream modifications.
Pyrazolo1,5-apyrimidin-7-ol structure
Pyrazolo1,5-apyrimidin-7-ol structure
Product Name:Pyrazolo1,5-apyrimidin-7-ol
CAS No:57489-79-9
MF:C6H5N3O
MW:135.123400449753
CID:947114
PubChem ID:335418
Update Time:2025-05-28

Pyrazolo1,5-apyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-ol
    • PYRAZOLO[1,5-A]PYRIMIDIN-7(1H)-ONE
    • 1H-pyrazolo[1,5-a]pyrimidin-7-one
    • NOSYRIKBTPXMRH-UHFFFAOYSA-N
    • CS-W003635
    • A819860
    • DTXSID10973014
    • NSC344531
    • MFCD09746272
    • Z2211231405
    • MFCD04035686
    • DTXSID501297017
    • starbld0023440
    • EN300-66819
    • SY016726
    • pyrazolo[1,5-a]pyrimidin-7-one
    • 4H-pyrazolo[1,5-a]pyrimidin-7-one
    • AKOS005073877
    • AM804069
    • A869666
    • CS-0080417
    • J-524081
    • 1H-pyrazolo[1,5-a]pyrimidin-7-one;Pyrazolo[1,5-a]pyrimidin-7(4H)-one
    • pyrazolo[1,5-a]pyrimidin-7(4H)-one
    • 7-hydroxypyrazolo[1,5-a]pyrimidine
    • W10561
    • SCHEMBL10338856
    • SCHEMBL545036
    • 791013-31-5
    • AB16977
    • 7-oxopyrazolo[1,5-a]pyrimidine
    • PB25161
    • ZRZFBIGKTXTOQY-UHFFFAOYSA-N
    • DB-352654
    • AKOS006240029
    • DB-068091
    • SCHEMBL902753
    • 29274-23-5
    • G10086
    • 57489-79-9
    • NSC-344531
    • AM20120706
    • AS-33247
    • Pyrazolo1,5-apyrimidin-7-ol
    • MDL： MFCD04035686
    • Inchi： 1S/C6H5N3O/c10-6-2-3-7-5-1-4-8-9(5)6/h1-4,8H
    • InChI Key： BUEFDJQUUGMUJO-UHFFFAOYSA-N
    • SMILES： O=C1C=CN=C2C=CNN21

Computed Properties

  • Exact Mass: 135.04300
  • Monoisotopic Mass: 135.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • Boiling Point: 251.4 ℃ at 760 mmHg
  • PSA: 50.42000
  • LogP: 0.43490

Pyrazolo1,5-apyrimidin-7-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazolo1,5-apyrimidin-7-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Alichem
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TRC
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 $ 50.00 2022-06-07
TRC
B525013-100mg
Pyrazolo[1,5-a]pyrimidin-7-ol
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100mg
 $ 65.00 2022-06-07
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B525013-500mg
Pyrazolo[1,5-a]pyrimidin-7-ol
 57489-79-9
500mg
 $ 185.00 2022-06-07
Enamine
EN300-66819-0.1g
pyrazolo[1,5-a]pyrimidin-7-ol
 57489-79-9 95%
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Enamine
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Pyrazolo1,5-apyrimidin-7-ol Production Method

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